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Chemical Identity and Acidic Properties of
Diethyl Phosphate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diethyl phosphate

CAS No.: 53397-17-4

Cat. No.: S11172427

Diethyl phosphate (CAS 598-02-7, Molecular Formula: C4H1104P, Molecular Weight: 154.10 g/mol) is an
organic compound belonging to the class of dialkyl phosphates [1] [2].

Property Value Source | Context

pKa 1.42 (x0.50) Predicted value [1]

pKa 1.95 Predicted value (ChemAxon) [2]
Melting Point 6 °C [1]

Boiling Point 203 °C [1]

Solubility Soluble in Chloroform, DMSO, Methanol Slightly soluble [1]

The provided pKa values are computational predictions. The variation between them is normal and
highlights the need for experimental validation for precise applications. A pKa in this range classifies DEP as

a moderately strong acid.

DEP as a Pesticide Metabolite and Endocrine Disruptor
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DEP is a major non-specific metabolite of many organophosphorus pesticides (OPs) like chlorpyrifos and
diazinon [3]. Its presence in urine is a common biomarker for OP exposure [4]. Recent research shows that

DEP itself is biologically active and a potential endocrine-disrupting chemical (EDC).

Experimental Evidence of Endocrine Disruption

¢ In Vivo (Rat Model): A 24-week oral exposure study in male Wistar rats showed that DEP
significantly decreased serum testosterone and inhibin B and increased follicle-stimulating
hormone (FSH) and estradiol. This led to reduced sperm concentration and increased sperm
abnormality rate [1].

¢ Hypothalamus-Pituitary-Adrenal (HPA) Axis Disruption: Another study demonstrated that DEP
interacts with nuclear receptors GR and Nur77, disrupting the HPA axis. This resulted in altered levels
of corticotropin-releasing hormone (CRH), adrenocorticotropic hormone (ACTH), and cortisol in rats
[3].

¢ Gut Microbiota and Inflammation: A 20-week exposure in rats showed that DEP can alter the gut
microbiota, enriching opportunistic pathogens and butyrate-producing genera. This led to changes in
inflammatory cytokines (decreased IL-6) and gut hormones (increased PYY and ghrelin) [4].

The following diagram illustrates the key pathways through which DEP exposure disrupts endocrine

function.
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Pathways of DEP Endocrine Disruption

Analytical Determination of DEP

Due to its high polarity and low volatility, direct analysis of DEP by gas chromatography (GC) is

challenging. Common analytical approaches include:
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Method Key Feature Protocol Detail

Liquid Chromatography-  Direct analysis of polar Reverse-phase LC columns are common, but

Tandem Mass compounds; often uses highly polar molecules like DEP may have poor
Spectrometry (LC- negative electrospray retention.
MS/MS) ionization (ESI-) [5].
Chemical Derivatization Enhances sensitivity DEP is derivatized with a high proton-affinity
with LC-ESI(+)-MS/MS and specificity; converts  amine-based reagent (e.g., 3-
DEP to a less polar, (bromoacetyl)pyridine). This allows detection in
easily ionized form [5]. positive ion mode, improving sensitivity 10-50
fold [5].

Key Takeaways for Researchers

¢ Acidity: Diethyl phosphate is a moderately strong acid, but its precise experimental pKa requires
confirmation.

¢ Significance: It is not just an exposure biomarker but an active endocrine disruptor with
documented effects on reproductive, adrenal, and metabolic health.

¢ Mechanism: Its disruptive effects involve binding to nuclear receptors (GR, Nur77) and altering gut
microbiota, which in turn affects systemic hormone levels.

e Analysis: For sensitive detection in biological matrices, chemical derivatization followed by LC-
ESI(+)-MSIMS is a highly effective method.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6572208/
https://www.sciencedirect.com/science/article/abs/pii/S138738061630152X
https://www.smolecule.com/products/b11172427#diethyl-phosphate-pka-value-and-acidity
https://www.smolecule.com/products/b11172427#diethyl-phosphate-pka-value-and-acidity
https://www.smolecule.com/products/b11172427#diethyl-phosphate-pka-value-and-acidity
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s11172427?utm_src=pdf-bulk
https://www.smolecule.com/products/s11172427?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

